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Compound of Interest

Compound Name: Myrcenol

Cat. No.: B1195821 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Myrcenol, a naturally occurring acyclic monoterpenoid alcohol, is a constituent of various

essential oils, notably that of lavender. Its pleasant floral and citrus-like aroma has led to its use

in the fragrance industry. Beyond its olfactory characteristics, Myrcenol and its derivatives are

of increasing interest to the scientific community for their potential biological activities, including

antimicrobial and anti-inflammatory properties. This technical guide provides an in-depth

overview of the chemical properties of Myrcenol, detailed experimental protocols for their

determination, and a visualization of a conceptual workflow for its characterization.

Chemical and Physical Properties of Myrcenol
A summary of the key chemical and physical properties of Myrcenol is presented in Table 1.

These properties are crucial for its handling, formulation, and application in various research

and development contexts.
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Property Value Source(s)

IUPAC Name
2-Methyl-6-methylideneoct-7-

en-2-ol
[1]

Synonyms
Myrcenol, 2-Methyl-6-

methylene-7-octen-2-ol
[1][2]

CAS Number 543-39-5 [2]

Molecular Formula C₁₀H₁₈O [1]

Molecular Weight 154.25 g/mol [1]

Appearance
Colorless to pale yellow clear

liquid
[3]

Boiling Point
99-100 °C at 10 mmHg;

217.64 °C at 760 mmHg
[1]

Melting Point Not available [4]

Density 0.8389 g/mL at 25 °C [3]

Solubility

Soluble in alcohol and organic

solvents; limited solubility in

water (260.9 mg/L at 25 °C,

estimated)

[2][3][5]

Flash Point 89 °C [3]

Refractive Index 1.48000 to 1.48700 at 20 °C [5]

Vapor Pressure
0.018 mmHg at 25 °C

(estimated)
[5]

Experimental Protocols
The following sections detail the methodologies for determining the key chemical properties of

Myrcenol. These protocols are based on standard laboratory techniques and can be adapted

for specific equipment and sample requirements.
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Determination of Boiling Point (Micro Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small sample volumes, a micro-boiling point determination method is suitable.

Materials:

Myrcenol sample

Capillary tube (sealed at one end)

Thermometer

Thiele tube or similar heating apparatus

Mineral oil

Small rubber band or wire

Procedure:

A small amount of Myrcenol (a few microliters) is introduced into a small test tube or a

Durham tube.

A capillary tube, sealed at one end, is placed into the liquid with the open end downwards.

The tube is attached to a thermometer using a rubber band, ensuring the sample is aligned

with the thermometer bulb.

The assembly is placed in a Thiele tube containing mineral oil, ensuring the rubber band is

above the oil level.

The Thiele tube is heated gently and evenly. As the temperature rises, a stream of bubbles

will emerge from the capillary tube.

Heating is discontinued when a steady stream of bubbles is observed.

The temperature at which the liquid just begins to enter the capillary tube upon cooling is

recorded as the boiling point.[6][7]
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Determination of Density
Density is the mass of a substance per unit volume.

Materials:

Myrcenol sample

Pycnometer (specific gravity bottle) of a known volume

Analytical balance

Procedure:

The empty pycnometer is cleaned, dried, and weighed accurately.

The pycnometer is filled with the Myrcenol sample, ensuring no air bubbles are trapped. The

cap is inserted, and any excess liquid is wiped off.

The filled pycnometer is weighed.

The weight of the Myrcenol sample is determined by subtracting the weight of the empty

pycnometer.

The density is calculated by dividing the mass of the sample by the known volume of the

pycnometer. The measurement should be performed at a constant temperature, typically 25

°C.

Determination of Solubility
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

Materials:

Myrcenol sample

Solvents (e.g., water, ethanol, hexane)

Test tubes
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Vortex mixer

Water bath (optional)

Procedure:

A small, measured amount of Myrcenol is added to a test tube.

A measured volume of the solvent is added to the test tube.

The mixture is agitated using a vortex mixer for a set period.

If the Myrcenol does not dissolve at room temperature, the test tube can be gently warmed

in a water bath to observe for any change in solubility.

The solubility is observed and recorded as soluble, partially soluble, or insoluble at the tested

concentration. For quantitative analysis, a saturated solution is prepared, and the

concentration of the dissolved Myrcenol is determined using analytical techniques like GC-

MS.[8][9]

Spectroscopic Analysis
GC-MS is a powerful analytical technique for separating and identifying volatile organic

compounds.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer.

Capillary column suitable for terpene analysis (e.g., DB-5ms).

Procedure:

Sample Preparation: A dilute solution of Myrcenol in a suitable solvent (e.g., hexane) is

prepared.

Injection: A small volume (e.g., 1 µL) of the sample is injected into the GC inlet.
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GC Separation: The oven temperature is programmed to ramp from an initial temperature

(e.g., 60 °C) to a final temperature (e.g., 240 °C) at a specific rate to separate the

components of the sample. Helium is typically used as the carrier gas.

MS Detection: As components elute from the GC column, they are ionized (e.g., by electron

ionization) and fragmented in the mass spectrometer. The mass-to-charge ratio of the

fragments is detected.

Data Analysis: The resulting mass spectrum is compared with a spectral library (e.g., NIST)

to confirm the identity of Myrcenol. The retention time from the chromatogram is also a key

identifier.[10]

NMR spectroscopy provides detailed information about the structure of a molecule.

Instrumentation:

NMR spectrometer (e.g., 400 MHz or higher).

NMR tubes.

Deuterated solvent (e.g., CDCl₃).

Procedure:

Sample Preparation: A small amount of Myrcenol is dissolved in a deuterated solvent in an

NMR tube.

Data Acquisition: ¹H NMR and ¹³C NMR spectra are acquired. Other experiments like COSY

and HSQC can be performed to aid in structure elucidation.

Data Analysis: The chemical shifts, integration, and coupling patterns in the ¹H NMR

spectrum, along with the chemical shifts in the ¹³C NMR spectrum, are analyzed to confirm

the molecular structure of Myrcenol.

FTIR spectroscopy is used to identify the functional groups present in a molecule.

Instrumentation:
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FTIR spectrometer with an ATR (Attenuated Total Reflectance) accessory.

Procedure:

Background Spectrum: A background spectrum of the empty ATR crystal is collected.

Sample Analysis: A drop of Myrcenol is placed on the ATR crystal.

Data Acquisition: The IR spectrum is recorded, typically in the range of 4000-400 cm⁻¹.

Data Analysis: The absorption bands in the spectrum are analyzed to identify characteristic

functional groups such as the hydroxyl (-OH) group, C=C double bonds, and C-H bonds,

confirming the structure of Myrcenol.[4]

Synthesis and Reactivity
Myrcenol can be synthesized from myrcene through various methods, including

hydroamination followed by hydrolysis and palladium-catalyzed removal of the amine. As a 1,3-

diene, Myrcenol can undergo Diels-Alder reactions with various dienophiles to produce

cyclohexene derivatives, which are also utilized in the fragrance industry.

Potential Biological Activity and Signaling Pathways
While the specific signaling pathways of Myrcenol are not yet fully elucidated, research on

related monoterpenes suggests potential mechanisms of action for its observed anti-

inflammatory and antimicrobial activities.

Putative Anti-Inflammatory Mechanism
Monoterpenes have been shown to inhibit key inflammatory mediators. A possible mechanism

for Myrcenol's anti-inflammatory effects could involve the downregulation of pro-inflammatory

signaling pathways.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b1195821?utm_src=pdf-body
https://www.benchchem.com/product/b1195821?utm_src=pdf-body
https://www.researchgate.net/figure/Typical-workflow-of-A-natural-products-discovery-and-B-metabolomics-projects_fig1_273573893
https://www.benchchem.com/product/b1195821?utm_src=pdf-body
https://www.benchchem.com/product/b1195821?utm_src=pdf-body
https://www.benchchem.com/product/b1195821?utm_src=pdf-body
https://www.benchchem.com/product/b1195821?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inflammatory Stimulus
(e.g., LPS)

NF-κB Pathway

Activates

Cell Membrane

Myrcenol
Inhibits

Pro-inflammatory Cytokines
(e.g., TNF-α, IL-6)

Induces
Inflammation

Promotes

Click to download full resolution via product page

Caption: Conceptual anti-inflammatory pathway of Myrcenol.

Putative Antimicrobial Mechanism
The lipophilic nature of monoterpenes allows them to interact with and disrupt bacterial cell

membranes, leading to cell death.
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Caption: Conceptual antimicrobial mechanism of Myrcenol.

Experimental Workflow for Characterization
A typical workflow for the chemical characterization of a natural product like Myrcenol, from

extraction to structural elucidation, is outlined below.
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Caption: General experimental workflow for Myrcenol characterization.
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Conclusion
This technical guide provides a comprehensive overview of the chemical properties of

Myrcenol, offering valuable data and methodologies for researchers, scientists, and drug

development professionals. The detailed experimental protocols and conceptual visualizations

aim to facilitate a deeper understanding of this versatile monoterpenoid and to support its

further investigation for potential therapeutic and industrial applications. As research continues,

a more detailed picture of Myrcenol's biological activities and mechanisms of action will

undoubtedly emerge, further solidifying its importance in the field of natural product chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1195821#what-are-the-chemical-properties-of-
myrcenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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